1-(Isopropylthio)-4-nitrobenzene
Overview
Description
1-(Isopropylthio)-4-nitrobenzene, also known as p-nitrothiophenol or 4-nitrophenyl isopropyl sulfide, is a chemical compound with the molecular formula C9H11NO2S. It is a yellow crystalline powder that is commonly used in scientific research applications.
Scientific Research Applications
Structural Analysis
- Crystal Structure Analysis : The study of 1,3,5-triisopropyl-2-nitrobenzene, a compound structurally similar to 1-(Isopropylthio)-4-nitrobenzene, reveals insights into the crystal structure, including the orientation of the nitro group and the disorder in crystal structure as indicated by large U eq values (Ridder, Schenk, & Döpp, 1993).
Environmental Impact and Treatment
- Nitrobenzene Reduction in Wastewater : Research on the reduction of nitrobenzene, a key component in compounds like 1-(Isopropylthio)-4-nitrobenzene, in synthetic wastewater using zerovalent iron demonstrates a potential method for treating industrial effluents containing nitroaromatic compounds (Mantha, Taylor, Biswas, & Bewtra, 2001).
Photodegradation Studies
- Degradation of Nitrobenzene in Water : An experimental study focused on the degradation of nitrobenzene in water using dielectric barrier discharge technology. This research is relevant for understanding the breakdown of similar nitroaromatic compounds in aqueous environments (Nawaz et al., 2019).
Sensing and Detection
- Detection of Nitrobenzene : A study on the determination of semi-volatile compounds including nitrobenzene in water using solid-phase microextraction highlights methods for detecting and analyzing nitroaromatic compounds in environmental samples (Horng & Huang, 1994).
Chemical Synthesis and Applications
- Synthesis of Phenyl Urea and Thiourea Silatranes : Research on the synthesis of functionalized phenyl unsymmetrical urea and thiourea possessing silatranes, using electrophiles including 1-isocyanato-4-nitrobenzene, indicates the versatility of nitrobenzene derivatives in chemical synthesis (Singh et al., 2016).
Catalyst Research
- Hydrogenation Catalysis : A study on the kinetics and mechanism of reduction of nitrobenzene using silver-poly(N-isopropylacrylamide-co-allylacetic acid) hybrid microgels as a catalyst demonstrates the application of nitroaromatic compounds in catalytic processes (Khan et al., 2016).
Photophysics and Photochemistry
- Complex Photophysics of Nitroaromatic Compounds : Research into the photophysics and photochemistry of nitrobenzene provides insights into the behavior of similar nitroaromatic compounds under UV light, which is crucial for understanding their stability and reactivity (Giussani & Worth, 2017).
Luminescent Sensing
- Luminescent Sensing of Metal Ions and Nitroaromatics : A zinc-based metal–organic framework was studied for its ability to sense metal ions and nitroaromatic compounds like nitrobenzene in various solvents, showcasing potential applications in environmental monitoring (Xu et al., 2020).
properties
IUPAC Name |
1-nitro-4-propan-2-ylsulfanylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2S/c1-7(2)13-9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZXGKMBWQRKTQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20222383 |
Source
|
| Record name | 1-(Isopropylthio)-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20222383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Isopropylthio)-4-nitrobenzene | |
CAS RN |
7205-63-2 |
Source
|
| Record name | Isopropyl 4-nitrophenyl sulfide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7205-63-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Isopropylthio)-4-nitrobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007205632 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(Isopropylthio)-4-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20222383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(isopropylthio)-4-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.797 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(4H-1,2,4-Triazol-4-yl)phenyl]ethan-1-amine](/img/structure/B3056440.png)
methyl}amino)benzoic acid](/img/structure/B3056454.png)
